Periodic module rejuvenation provides early market entry for circular all-perovskite tandem photovoltaic technologies†
Energy & Environmental Science Pub Date: 2023-07-31 DOI: 10.1039/D2EE03198A
Abstract
Emerging tandem photovoltaics (PVs) show cell power conversion efficiencies beyond incumbent PV systems but do not yet match their multi-decade lifetimes, impeding widespread deployment. Here we propose periodic module recycling as a strategy to resolve resource scarcity associated with halide perovskite tandem PV and relax initial stability requirements, thus accelerating their commercialization. By way of example, we fabricate high-performance all-perovskite tandems and experimentally show that indium tin oxide-coated substrates can be re-used multiple times without significant device performance loss. We show that for all-perovskite tandems with degradation rates as high as 10% per year, periodic module recycling gives reductions in greenhouse gas (GHG) emission factor and ameliorates energy return on investment (EROI). Our analytical findings provide quantitative and rigorous guidance on how to implement recycling in practice. Our results inform the optimal recycling frequency and the possibility of outcompeting the benchmark silicon PV in each phase of materials development over the commercialization trajectory of perovskite tandems. Being recycled every 10 years with 10% per year degradation results in a GHG emission factor of 4.64 g CO2-eq/MJ, lower than that of silicon PV (4.73 g CO2-eq/MJ). As the all-perovskite tandem develops toward a lower degradation rate of 7% per year, periodic module recycling every 10 years results in EROI of 15.0, already outcompeting the silicon single-junction benchmark (14.8). Periodic module rejuvenation provides early market entry for all-perovskite tandems to outcompete silicon PVs on key sustainability metrics, while this same strategy is not viable for perovskite–silicon tandems for the current module efficiencies unless a degradation rate lower than 1.4% per year can be achieved from the outset. Our findings of module rejuvenation are economically viable as supported by levelized cost of electricity (LCOE) calculations with sensitivity analyses. This work unveils new strategies to bring online next-generation sustainable PV technologies earlier that can meaningfully contribute to decarbonization goals.
Recommended Literature
- [1] Hydrogels formed from Fmoc amino acids†
- [2] Front cover
- [3] Measurement of enthalpies and entropies of activation as a function of pairwise distance for the pairwise relative diffusion of SrI2 in water over lengthscales from 6 Što 40 ņ
- [4] The characterisation and reactivity of (η5-C5H5)M(CO)3(Xe) (M = Nb or Ta) in solution at room temperature
- [5] Enzyme mimicking inorganic hybrid Ni@MnO2 for colorimetric detection of uric acid in serum samples†
- [6] A high-throughput metabolomic approach to explore the regulatory effect of mangiferin on metabolic network disturbances of hyperlipidemia rats†
- [7] Single transition metal atom embedded antimonene monolayers as efficient trifunctional electrocatalysts for the HER, OER and ORR: a density functional theory study†
- [8] The determination of thiourea by oxidation with selenious acid
- [9] Formation of lanthanide luminescent di-metallic helicates in solution using a bis-tridentate (1,2,3-triazol-4-yl)-picolinamide (tzpa) ligand†
- [10] An all-female graduate student organization participating in chemistry outreach: a case study characterizing leadership in the community of practice
Journal Name：Energy & Environmental Science
Research Products
-
CAS no.: 189680-06-6
-
CAS no.: 1718-53-2
